2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetic acid

• IUPAC Name: 2-[4-(4-pyridin-2-ylpyrimidin-2-yl)phenoxy]acetic acid
• InChI: InChI=1S/C17H13N3O3/c21-16(22)11-23-13-6-4-12(5-7-13)17-19-10-8-15(20-17)14-3-1-2-9-18-14/h1-10H,11H2,(H,21,22)
• InChI Key: OEJMQJJFVSPMNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OCC(=O)O
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

“2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetic acid” is a chemical compound with the molecular formula C17H13N3O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetic acid” is represented by the linear formula C17H13N3O3. The molecular weight of this compound is 307.3.

Scientific Research Applications

Herbicide and Plant Growth Regulator

• 2-pyridinyl acetic acid has been investigated for its herbicidal properties. It can inhibit plant growth by disrupting auxin signaling pathways, affecting root development, and suppressing weed growth. .

Pharmaceutical Research

• In the realm of drug discovery, this compound serves as a scaffold for designing novel pharmaceutical agents. Scientists modify its structure to create derivatives with improved bioactivity. .

Synthetic Chemistry

• Chemists use 2-pyridinyl acetic acid as a building block in multicomponent reactions. It participates in the synthesis of functionalized pyridines and pyrimidines. .

Agrochemical Formulations

• Agrochemical companies explore formulations containing this compound to enhance crop yield and quality. Its effects on plant growth, stress tolerance, and nutrient uptake are of interest. .

Environmental Studies

• Scientists study the fate and behavior of 2-pyridinyl acetic acid in soil, water, and ecosystems. Its persistence, degradation pathways, and potential environmental impact are essential considerations. .

Biological Signaling Pathways

• The compound’s structural similarity to natural plant hormones (auxins) suggests a role in modulating cellular processes. Researchers investigate its impact on gene expression, cell division, and tissue differentiation. .

Mechanism of Action

Target of Action

The primary targets of 2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetic acid are currently unknown. This compound is a complex molecule and its interaction with biological systems may involve multiple targets .

Result of Action

The molecular and cellular effects of 2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetic acid’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-{4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenoxy}acetic acid . These factors can include pH, temperature, and the presence of other molecules in the environment. Understanding these influences is crucial for optimizing the use of this compound.